
Proper Disposal of Streptomycin (Sulfate): A
Guide for Laboratory Professionals

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Streptomycin (sulfate)

Cat. No.: B15967514

Get Quote

This document provides essential safety and logistical information for the proper disposal of

streptomycin sulfate, a common antibiotic used in research and development. Adherence to

these procedures is critical for ensuring personnel safety, environmental protection, and

regulatory compliance. Streptomycin sulfate is recognized as a hazardous substance requiring

careful handling throughout its lifecycle, including disposal.

Immediate Safety and Hazard Information
Streptomycin sulfate presents several health and environmental hazards. It is crucial to handle

this compound with appropriate personal protective equipment (PPE), including gloves, eye

protection, and a lab coat.[1][2]

Key Hazards:

Human Health: Harmful if swallowed[2][3], may cause an allergic skin reaction[3], causes

serious eye irritation, and may cause respiratory irritation. It is also suspected of damaging

fertility or the unborn child and can cause organ damage through prolonged or repeated

exposure.[2][4][5]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15967514#bc-rfq
https://www.fishersci.com/store/msds?partNumber=AAJ67224AE&productDescription=STREPTOMYCIN+SFAT+100+MG+100ML&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/sds/sial/s6501
https://www.sigmaaldrich.com/TW/zh/sds/sial/s6501
https://cdn.pfizer.com/pfizercom/products/material_safety_data/284.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/284.pdf
https://www.sigmaaldrich.com/TW/zh/sds/sial/s6501
https://www.carlroth.com/medias/SDB-0236-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjI2MTd8YXBwbGljYXRpb24vcGRmfGFEQXlMMmhrTkM4NU1UZzFOREl4TURBd056TTBMMU5FUWw4d01qTTJYMGxGWDBWT0xuQmtaZ3wyOTViYTQwZjgzNWIxNmQ5MDBhYzVjZGM0MzBmNGY0ZWNhNWU1NDAxYjNmMzM0ZjlmZWVkNDgyMmI1M2NiYWNk
https://www.carlroth.com/medias/SDB-HP66-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTQxOTN8YXBwbGljYXRpb24vcGRmfGFHUmtMMmd5TlM4NU1UYzJPVFUxTkRVek5EY3dMMU5FUWw5SVVEWTJYMGRDWDBWT0xuQmtaZ3w0YjFhNzY3MjhiOThkOTZkZmI4ZWI1YjA3NWU4NWRjZDIwNWRlNDdkNjY3MjhkYzQ5ZmJhYWU4OGNmZmE1NmI4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15967514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Environmental: Very toxic to aquatic life with long-lasting effects. Due to its environmental

toxicity, streptomycin sulfate must not be disposed of down the drain or in regular trash.[6][7]

[8][9]

Chemical Reactivity: Can react violently with strong oxidizing agents.[4]

Hazard Classification Description Primary References

Acute Oral Toxicity
Harmful if swallowed. (LD50:

430 mg/kg in rat and mouse)
[2]

Reproductive Toxicity

Suspected of damaging fertility

or the unborn child. (Category

2)

[2][4][5]

Skin Sensitization
May cause an allergic skin

reaction.
[3]

Specific Target Organ Toxicity

Causes damage to organs

through prolonged or repeated

exposure.

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects.

Standard Operating Procedure for Disposal
The disposal of streptomycin sulfate is governed by federal and state regulations, including the

Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).

[7][10][11][12] The following step-by-step procedure ensures compliance and safety.

Step 1: Segregation and Collection

Identify Waste: All materials contaminated with streptomycin sulfate, including pure

substance, solutions, contaminated labware (e.g., pipette tips, tubes), and PPE, must be

treated as hazardous waste.

Segregate at Source: Collect streptomycin sulfate waste at the point of generation in a

dedicated, properly labeled hazardous waste container.[6][12][13] Do not mix it with other
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waste streams unless they are compatible.[2]

Step 2: Container Selection and Labeling

Use Appropriate Containers: Waste containers must be chemically compatible with

streptomycin sulfate, leak-proof, and have a secure, tight-fitting lid.[12][13]

Label Correctly: The container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "Streptomycin Sulfate," and a description of the contents (e.g., "solid

powder," "aqueous solution," "contaminated labware"). Include the relevant hazard

pictograms (e.g., Health Hazard, Exclamation Mark, Environment).

Step 3: Storage

Designated Storage Area: Store the sealed waste container in a designated Satellite

Accumulation Area (SAA) within the laboratory.[6][12] This area must be at or near the point

of generation and under the control of laboratory personnel.[13]

Safe Storage: Ensure the container is kept closed except when adding waste.[12] Store

away from incompatible materials, such as strong oxidizers.[4]

Step 4: Disposal and Removal

Schedule Pickup: Once the container is full or has reached the storage time limit set by your

institution (often up to 12 months in an SAA as long as volume limits are not exceeded[6]

[12]), arrange for pickup through your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal company.[12]

Final Treatment: The final disposal method for pharmaceutical waste is typically high-

temperature incineration at a permitted treatment facility.[7]

Disposal of Empty Containers:

An empty container that held streptomycin sulfate must be managed carefully. Triple-rinse

the container with a suitable solvent (e.g., water).[14] Collect the rinsate as hazardous waste

in your designated streptomycin sulfate waste container. After triple-rinsing and removal or
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defacing of the original labels, the container may be disposed of as non-hazardous solid

waste or recycled, depending on institutional policies.[14]

Disposal Workflow Diagram
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of streptomycin sulfate waste in a laboratory setting.
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Streptomycin Sulfate Waste Generated
(Solid, Liquid, or Contaminated Material)

Step 1: Don Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Step 2: Prepare a Designated
Hazardous Waste Container

Step 3: Label Container Correctly
'Hazardous Waste - Streptomycin Sulfate'

+ Hazard Pictograms

Step 4: Collect Waste in Container
(Segregate from incompatible waste)

Step 5: Store in Satellite Accumulation Area
(Keep container closed)

CRITICAL:
DO NOT pour down drain

DO NOT place in regular trash

Step 6: Arrange for Pickup
via EHS or Licensed Vendor

Proper Disposal via Incineration

Click to download full resolution via product page

Caption: Workflow for the safe collection and disposal of streptomycin sulfate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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